Cas no 380499-68-3 (4-Chlorocarbonylphenylboronic acid pinacol ester)

4-Chlorocarbonylphenylboronic acid pinacol ester structure
380499-68-3 structure
Product Name:4-Chlorocarbonylphenylboronic acid pinacol ester
CAS No:380499-68-3
MF:C13H16BClO3
MW:266.528343200684
MDL:MFCD17167304
CID:2123555
PubChem ID:57981666
Update Time:2025-04-21

4-Chlorocarbonylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl chloride
    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid chloride
    • 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)benzoyl chloride
    • 4-(CHLOROCARBONYL)PHENYLBORONIC ACID, PINACOL ESTER
    • 4-Chlorocarbonylphenylboronic acid propanediol ester
    • 380499-68-3
    • 4-Chlorocarbonylphenylboronic acid pinacol ester
    • DTXSID501173502
    • SCHEMBL13600363
    • AKOS015960242
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzoylchloride
    • MFCD17167304
    • DB-339690
    • F73321
    • WOCXUWRCQSFHNJ-UHFFFAOYSA-N
    • AS-86967
    • Benzoyl chloride, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • FTL5V5J8F4
    • MDL: MFCD17167304
    • Inchi: 1S/C13H16BClO3/c1-12(2)13(3,4)18-14(17-12)10-7-5-9(6-8-10)11(15)16/h5-8H,1-4H3
    • InChI Key: WOCXUWRCQSFHNJ-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)=O

Computed Properties

  • Exact Mass: 266.08800
  • Monoisotopic Mass: 266.0881022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 2.36480

4-Chlorocarbonylphenylboronic acid pinacol ester Pricemore >>

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